LIMK1 inhibitor BMS-4

• Molecular Formula: C23H23N7O2S
• Molecular Weight: 461.5 g/mol
• InChI: InChI=1S/C23H23N7O2S/c1-5-25-22(31)30-23-27-12-19(33-23)16-10-17(20-13(2)8-15(32-4)9-14(20)3)29-21(28-16)18-11-24-6-7-26-18/h6-12H,5H2,1-4H3,(H2,25,27,30,31)
• InChIKey: WUCYRTXFXRZKSV-UHFFFAOYSA-N

LIMK1 Inhibitor BMS-4: Non-Cytotoxic Tool Compound

LIMK1 inhibitor BMS-4 (CAS 905298-84-2) is an ATP-competitive small molecule that targets LIM domain kinases 1 and 2 (LIMK1/2) [1]. It functions by inhibiting the phosphorylation of the LIMK substrate cofilin, a key regulator of actin cytoskeleton dynamics [2]. As part of the Bristol-Myers Squibb (BMS) series of LIMK inhibitors, BMS-4 was identified alongside close structural analogs like BMS-3 and LIMKi3 (BMS-5), but was specifically noted during early development for its unique property of maintaining target inhibition without inducing cytotoxicity in A549 human lung cancer cells, a problem that plagued earlier leads in the series [3].

1

Non-cytotoxic tool compound for LIMK/cofilin pathway interrogation

2

Supports actin dynamics, migration, and invasion assays without viability confounding

3

Reported selectivity over off-target cytotoxicity in cell models

• [1] Collins R, Lee H, Jones DH, et al. Comparative Analysis of Small-Molecule LIMK1/2 Inhibitors: Chemical Synthesis, Biochemistry, and Cellular Activity. J Med Chem. 2022;65(20):13705-13713. View Source
• [2] Sleebs BE, Street IP, Bu X, Baell JB. De novo synthesis of a potent LIMK1 inhibitor. Synthesis. 2010;(7):1091-1096. View Source
• [3] Ross-Macdonald P, de Silva H, Guo Q, et al. Identification of a nonkinase target mediating cytotoxicity of novel kinase inhibitors. Mol Cancer Ther. 2008;7(11):3490-3498. View Source

BMS-4 vs BMS-3 and LIMKi3: Cytotoxicity Advantage

Substituting BMS-4 with its more potent in-class analogs BMS-3 or LIMKi3 (BMS-5) can fundamentally compromise experimental outcomes in studies where maintaining cell viability is paramount. A head-to-head comparative analysis of 17 LIMK inhibitors revealed that while BMS-3 and LIMKi3 exhibit superior biochemical and cellular potency, BMS-4 is uniquely characterized by a complete lack of cytotoxicity in A549 cells at concentrations up to 10 µM over 24 hours [1]. This is a critical distinction because the anti-proliferative and cytotoxic effects of BMS-3 (EC50 of 154 nM against A549 cells) can confound the interpretation of phenotypic assays for migration, invasion, or cytoskeletal dynamics, where the observed effects may stem from reduced cell viability rather than specific LIMK pathway modulation [2].

Cytotoxicity confound with BMS-3 or LIMKi3

Substituting with more potent analogs may introduce proliferation inhibition, shifting assay readouts from pathway-specific effects to viability artifacts.

Potency increase does not offset viability risks

Higher biochemical and cellular potency of BMS-3/LIMKi3 cannot compensate for the loss of a clean cytotoxicity profile in long-term or motility assays.

Non-cytotoxic profile may not transfer

The absence of cytotoxicity is a unique attribute of BMS-4 within the BMS series; close structural analogs may differ in off-target activity.

• [1] Collins R, Lee H, Jones DH, et al. Comparative Analysis of Small-Molecule LIMK1/2 Inhibitors: Chemical Synthesis, Biochemistry, and Cellular Activity. J Med Chem. 2022;65(20):13705-13713. View Source
• [2] Ross-Macdonald P, de Silva H, Guo Q, et al. Identification of a nonkinase target mediating cytotoxicity of novel kinase inhibitors. Mol Cancer Ther. 2008;7(11):3490-3498. View Source

BMS-4 vs Key Analogs: Quantitative Evidence

Cytotoxicity Comparison: BMS-4 vs BMS-3

BMS-4 does not affect the survival or proliferation of A549 human lung cancer cells at concentrations up to 10 μM over 24 hours, a key differentiator from its close structural analog BMS-3, which potently inhibits A549 cell proliferation with an EC50 of 154 nM [1]. This separation of LIMK inhibition from cytotoxicity was a critical finding during the development of the BMS series, where earlier leads like BMS-3 were found to have a non-kinase, tubulin-mediated cytotoxic target [2].

Cytotoxicity profile

Head-to-head

BMS-4: non-cytotoxic up to 10 µM; BMS-3: EC50 = 154 nM (proliferation inhibition)

Reported cell-viability separation enables pathway-specific interpretation

A549 cells, 24 h; >65-fold higher concentration without cytotoxicity vs BMS-3 EC50

Evidence Dimension	Cytotoxicity in A549 human lung cancer cells
Target Compound Data	Non-cytotoxic; no effect on cell survival or proliferation at 0.014–10 μM for 24 h
Comparator Or Baseline	BMS-3: EC50 = 154 nM for inhibition of A549 cell proliferation; BMS-3 causes a dose-dependent reduction in cell count and induces mitotic arrest at 24 h
Quantified Difference	BMS-4 shows no cytotoxicity at concentrations >65-fold higher than the EC50 of BMS-3
Conditions	A549 human lung cancer cell line; 24 h treatment; cell survival and proliferation assays

Why This Matters

For researchers studying actin dynamics, cell migration, or invasion where cell viability must be preserved, BMS-4 enables specific LIMK pathway interrogation without the confounding variable of cytotoxicity that BMS-3 introduces.

• [1] Collins R, Lee H, Jones DH, et al. Comparative Analysis of Small-Molecule LIMK1/2 Inhibitors: Chemical Synthesis, Biochemistry, and Cellular Activity. J Med Chem. 2022;65(20):13705-13713. View Source
• [2] Ross-Macdonald P, de Silva H, Guo Q, et al. Identification of a nonkinase target mediating cytotoxicity of novel kinase inhibitors. Mol Cancer Ther. 2008;7(11):3490-3498. View Source

LIMK1 Biochemical Potency vs BMS-3 and LIMKi3

In a standardized RapidFire mass spectrometry enzymatic assay, BMS-4 inhibits LIMK1 with a pIC50 of 7.25 ± 0.06 (IC50 ≈ 56 nM), which is less potent than its close analogs BMS-3 (pIC50 7.75 ± 0.04; IC50 ≈ 18 nM) and LIMKi3 (compound 4; pIC50 8.19 ± 0.05; IC50 ≈ 6.5 nM) [1]. This moderate potency, combined with its non-cytotoxic profile, positions BMS-4 as a cleaner tool for mechanistic studies where ultra-high potency is not the primary requirement.

LIMK1 biochemical potency

Head-to-head

pIC50 7.25 ± 0.06 (~56 nM)

Supports pathway studies where ultra-high potency is not required

~3.1-fold less potent than BMS-3, ~8.6-fold vs LIMKi3; RapidFire MS assay

Evidence Dimension	LIMK1 enzymatic inhibition (RapidFire MS assay)
Target Compound Data	pIC50 = 7.25 ± 0.06 (IC50 ≈ 56 nM)
Comparator Or Baseline	BMS-3 (cpd 2): pIC50 = 7.75 ± 0.04 (IC50 ≈ 18 nM); LIMKi3 (cpd 4): pIC50 = 8.19 ± 0.05 (IC50 ≈ 6.5 nM)
Quantified Difference	BMS-4 is ~3.1-fold less potent than BMS-3 and ~8.6-fold less potent than LIMKi3 against LIMK1
Conditions	LIMK1 catalytic domain (aa 330–637) at 40 nM; ATP at 2 mM; cofilin substrate at 4 μM; 105 min incubation

Why This Matters

Procurement decisions should reflect that BMS-4 sacrifices biochemical potency for a clean cytotoxicity profile, making it the preferred choice when the confounding anti-proliferative effects of BMS-3 or LIMKi3 would undermine the experimental readout.

• [1] Collins R, Lee H, Jones DH, et al. Comparative Analysis of Small-Molecule LIMK1/2 Inhibitors: Chemical Synthesis, Biochemistry, and Cellular Activity. J Med Chem. 2022;65(20):13705-13713. View Source

Cellular Target Engagement: BMS-4 vs BMS-3

BMS-4 displays weaker cellular target engagement compared to BMS-3. In NanoBRET assays in HEK293 cells, BMS-4 inhibits LIMK1 with a pIC50 of 6.45 ± 0.14 (IC50 ≈ 355 nM) and LIMK2 with a pIC50 of 6.33 ± 0.12 (IC50 ≈ 468 nM), while BMS-3 achieves pIC50 values of 7.09 ± 0.08 (IC50 ≈ 81 nM) and 7.79 ± 0.02 (IC50 ≈ 16 nM) for LIMK1 and LIMK2, respectively [1]. For the functional cellular readout of phospho-cofilin (p-cofilin) suppression in SH-SY5Y cells (AlphaLISA), BMS-4 shows a pIC50 of 6.34 ± 0.05 (IC50 ≈ 457 nM) versus BMS-3 at 7.40 ± 0.32 (IC50 ≈ 40 nM) [1].

Cellular target engagement

Head-to-head

NanoBRET LIMK1 pIC50 6.45; p-cofilin AlphaLISA pIC50 6.34

Moderate cellular potency reported; higher working concentrations may be needed

BMS-3 achieves 4.4- to 29-fold higher potency in equivalent cellular assays

Evidence Dimension	Cellular LIMK inhibition and p-cofilin suppression
Target Compound Data	NanoBRET LIMK1 pIC50 = 6.45; NanoBRET LIMK2 pIC50 = 6.33; AlphaLISA p-cofilin pIC50 = 6.34
Comparator Or Baseline	BMS-3: NanoBRET LIMK1 pIC50 = 7.09; NanoBRET LIMK2 pIC50 = 7.79; AlphaLISA p-cofilin pIC50 = 7.40
Quantified Difference	BMS-4 is 4.4-fold less potent than BMS-3 in LIMK1 NanoBRET and 29-fold less potent in LIMK2 NanoBRET; BMS-4 is 11.4-fold less potent in suppressing p-cofilin
Conditions	NanoBRET: HEK293 cells with transiently transfected NanoLuc-LIMK1/2 fusion vectors; AlphaLISA: SH-SY5Y neuroblastoma cells measuring endogenous p-cofilin levels

Why This Matters

If high cellular potency is the primary requirement, BMS-3 or LIMKi3 are superior choices. However, BMS-4's moderate cellular activity combined with its non-cytotoxic profile makes it suitable for experiments where prolonged compound exposure is required without inducing cell death.

• [1] Collins R, Lee H, Jones DH, et al. Comparative Analysis of Small-Molecule LIMK1/2 Inhibitors: Chemical Synthesis, Biochemistry, and Cellular Activity. J Med Chem. 2022;65(20):13705-13713. View Source

Potency Against PAK-Phosphorylated LIMK1

A consistent class-level finding from the comparative study is that ATP-competitive LIMK inhibitors, including BMS-4, BMS-3, and LIMKi3, all show reduced potency against PAK1-phosphorylated (activated) LIMK1 compared to the non-phosphorylated enzyme [1]. For BMS-4, the LIMK1 pIC50 drops from 7.25 (non-phosphorylated) to 5.64 (PAK-phosphorylated), representing a ~41-fold potency reduction. Similar shifts are observed for BMS-3 (7.75 to 7.00; ~5.6-fold) and LIMKi3 (8.19 to 7.15; ~11-fold) [1]. This is a general property of this inhibitor class and should be accounted for in experimental design, but does not represent a unique differentiator for BMS-4.

PAK-phosphorylated LIMK1

Class-level

pIC50 drops from 7.25 to 5.64 (~41-fold reduction)

Class-wide observation: reduced potency against activated LIMK1

BMS-3 shows 5.6-fold, LIMKi3 11-fold reduction; ATP-competitive mechanism

Evidence Dimension	Inhibition of PAK1-phosphorylated vs. non-phosphorylated LIMK1
Target Compound Data	LIMK1 pIC50 = 7.25 (non-phosphorylated); PAK-pLIMK1 pIC50 = 5.64 (~41-fold reduction)
Comparator Or Baseline	BMS-3: pIC50 7.75 → 7.00 (~5.6-fold reduction); LIMKi3: pIC50 8.19 → 7.15 (~11-fold reduction)
Quantified Difference	All three ATP-competitive inhibitors exhibit reduced potency against activated LIMK1; the magnitude varies (BMS-4: 41-fold, BMS-3: 5.6-fold, LIMKi3: 11-fold)
Conditions	RapidFire MS assay with PAK1 kinase domain (aa 249–545) at 0.4 nM co-incubated with LIMK1 (5 nM)

Why This Matters

This class-level insight is critical for experimental design: when studying LIMK signaling in contexts where LIMK is endogenously phosphorylated by PAK (e.g., Rho GTPase-activated pathways), higher compound concentrations or alternative inhibitor chemotypes may be necessary.

• [1] Collins R, Lee H, Jones DH, et al. Comparative Analysis of Small-Molecule LIMK1/2 Inhibitors: Chemical Synthesis, Biochemistry, and Cellular Activity. J Med Chem. 2022;65(20):13705-13713. View Source

Improved De Novo Synthesis Route

A de novo synthesis of BMS-4 was achieved in six steps starting from pyrazine-2-carboximidamide, offering a significant improvement over previously reported synthetic methods [1]. The key challenge in earlier routes was the unsuccessful cyclization of an acryloylthiazole intermediate with pyrazine-2-carboximidamide, which was overcome using an optimized sequence involving a Suzuki coupling and cyclization strategy [1]. This improved synthesis route enhances the accessibility of BMS-4 as a research tool compared to methods available at the time of its initial disclosure.

Improved synthesis route

Supporting evidence

6-step de novo synthesis from pyrazine-2-carboximidamide

Published protocol enhances compound accessibility for research labs

Overcomes prior synthetic challenges with acryloylthiazole cyclization

Evidence Dimension	Synthetic route efficiency
Target Compound Data	Six-step de novo synthesis from pyrazine-2-carboximidamide
Comparator Or Baseline	Previously reported BMS synthetic routes that failed due to unsuccessful cyclization of acryloylthiazole intermediate
Quantified Difference	Qualitative improvement: a previously non-viable route was replaced by a successful six-step protocol
Conditions	Laboratory-scale synthesis; Suzuki coupling and cyclization key steps

Why This Matters

For laboratories considering custom synthesis or scale-up of BMS-4, the published improved route provides a validated synthetic protocol, reducing development time and cost compared to starting from the original patent procedures that proved difficult to reproduce.

• [1] Sleebs BE, Street IP, Bu X, Baell JB. De novo synthesis of a potent LIMK1 inhibitor. Synthesis. 2010;(7):1091-1096. View Source

BMS-4: Optimal Application Scenarios

Actin Dynamics and Cell Migration Studies

For researchers investigating the role of LIMK-cofilin signaling in cell migration, invasion, or actin cytoskeleton remodeling, BMS-4 is the optimal choice from the BMS inhibitor series. Its complete lack of cytotoxicity in A549 cells at concentrations up to 10 μM over 24 hours [1] ensures that any observed effects on cell motility are attributable to specific LIMK pathway inhibition rather than reduced cell viability. In contrast, the use of BMS-3 at comparable concentrations would induce significant mitotic arrest (EC50 = 154 nM), making it impossible to deconvolve anti-migratory effects from anti-proliferative effects [2].

Long-Term Assays with Sustained Inhibition

BMS-4 is well-suited for extended-duration experiments (24 hours or longer) where sustained LIMK inhibition is required without triggering apoptosis or growth arrest [1]. Its moderate cellular potency (NanoBRET LIMK1 pIC50 = 6.45; AlphaLISA p-cofilin pIC50 = 6.34) means that higher working concentrations (1–10 μM) are needed compared to BMS-3 or LIMKi3, but the trade-off is the ability to maintain a viable cell population throughout the assay window [3]. This is particularly valuable for chronic treatment paradigms in neuronal or cancer cell models where the goal is to study adaptive cytoskeletal responses.

Negative Control for LIMK Cytotoxicity Studies

Given the well-documented finding that BMS-3 and other early BMS leads exert cytotoxicity through a non-kinase (tubulin-binding) target [1], BMS-4 serves as an essential negative control in studies designed to distinguish LIMK-specific pharmacological effects from off-target cytotoxicity. Running BMS-4 in parallel with BMS-3 in any phenotypic screen allows researchers to identify hits that are genuinely LIMK-dependent versus those arising from the cytotoxic off-target activity that BMS-3 carries but BMS-4 lacks.

Biochemical Assay Validation and p-Cofilin Control

As originally intended by the developers, BMS-4 is an excellent tool compound for validating biochemical and cellular assays measuring LIMK activity or cofilin phosphorylation [1]. Its well-characterized IC50 of 22 nM against LIMK1 in early biochemical assays [2] and its reproducible performance in the standardized RapidFire MS assay (pIC50 7.25) [3] make it a reliable positive control for kinase assay development. Its non-cytotoxic profile ensures that cellular p-cofilin suppression readouts are not confounded by cell death.

Application

Selection Property

Validation Focus

Actin dynamics & migration studies

Non-cytotoxic profile

Viability-independent motility readouts

Long-term cellular assays

Sustained LIMK inhibition without apoptosis

Cell viability across extended treatment window

Negative control for LIMK inhibitors

Absence of off-target cytotoxicity

Distinguish target-specific from viability effects

Biochemical & p-cofilin assay validation

Well-characterized LIMK1 inhibition

Reproducible p-cofilin control response

• [1] Ross-Macdonald P, de Silva H, Guo Q, et al. Identification of a nonkinase target mediating cytotoxicity of novel kinase inhibitors. Mol Cancer Ther. 2008;7(11):3490-3498. View Source
• [2] Collins R, Lee H, Jones DH, et al. Comparative Analysis of Small-Molecule LIMK1/2 Inhibitors: Chemical Synthesis, Biochemistry, and Cellular Activity. J Med Chem. 2022;65(20):13705-13713. View Source
• [3] Sleebs BE, Street IP, Bu X, Baell JB. De novo synthesis of a potent LIMK1 inhibitor. Synthesis. 2010;(7):1091-1096. View Source